Cas no 52206-06-1 (2,3-dihydro-1H-indole-5-sulfonamide)

2,3-dihydro-1H-indole-5-sulfonamide structure
52206-06-1 structure
Product Name:2,3-dihydro-1H-indole-5-sulfonamide
CAS No:52206-06-1
MF:C8H10N2O2S
MW:198.242200374603
MDL:MFCD07838440
CID:880351
PubChem ID:8027252
Update Time:2025-04-19

2,3-dihydro-1H-indole-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • 2,3-Dihydro-1H-indole-5-sulfonic acid amide
    • INDOLINE-5-SULFONAMIDE
    • 1H-indole-5-sulfonamide, 2,3-dihydro-
    • 2,3-dihydro-1H-indole-5-sulfonamide
    • 5-Indolinesulfonamide
    • 3-bormo-2-methylpyridine
    • SPR_9
    • BDBM36005
    • HMS1773M10
    • 4867AE
    • SBB014340
    • STK689819
    • ST4134077
    • Z166605400
    • EN300-23674
    • 1H-Indole-5-sulfonamide,2,3-dihydro-(9CI)
    • MFCD07838440
    • CCA20606
    • F2124-0767
    • G48421
    • SB64989
    • OUKHIWJLLBKKKN-UHFFFAOYSA-N
    • AKOS000302116
    • FS-2517
    • 52206-06-1
    • Z164676898
    • SCHEMBL3238863
    • DTXSID20429017
    • MDL: MFCD07838440
    • Inchi: 1S/C8H10N2O2S/c9-13(11,12)7-1-2-8-6(5-7)3-4-10-8/h1-2,5,10H,3-4H2,(H2,9,11,12)
    • InChI Key: OUKHIWJLLBKKKN-UHFFFAOYSA-N
    • SMILES: S(C1C=CC2=C(C=1)CCN2)(N)(=O)=O

Computed Properties

  • Exact Mass: 198.0464
  • Monoisotopic Mass: 198.04629874 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 283
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 80.6
  • Molecular Weight: 198.24

Experimental Properties

  • PSA: 72.19

2,3-dihydro-1H-indole-5-sulfonamide Pricemore >>

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